Cas no 1256345-88-6 ((3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid)

(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid structure
1256345-88-6 structure
Product Name:(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid
CAS No:1256345-88-6
MF:C8H8BF3O4
MW:235.952933311462
MDL:MFCD12026733
CID:828212
PubChem ID:46736811
Update Time:2025-04-19

(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid
    • 3-Methoxy-5-(trifluoromethoxy)phenylboronic acid
    • [3-methoxy-5-(trifluoromethoxy)phenyl]boronic acid
    • AKOS015851575
    • PXUPNHCVYUKZFI-UHFFFAOYSA-N
    • DB-348395
    • DTXSID30673887
    • (3-Methoxy-5-(trifluoromethoxy)phenyl)boronicacid
    • CL9445
    • SY346486
    • CS-0030231
    • 1256345-88-6
    • Boronic acid, B-[3-methoxy-5-(trifluoromethoxy)phenyl]-
    • BS-19740
    • B-[3-Methoxy-5-(trifluoromethoxy)phenyl]boronic acid
    • MFCD12026733
    • MDL： MFCD12026733
    • Inchi： 1S/C8H8BF3O4/c1-15-6-2-5(9(13)14)3-7(4-6)16-8(10,11)12/h2-4,13-14H,1H3
    • InChI Key： PXUPNHCVYUKZFI-UHFFFAOYSA-N
    • SMILES： FC(OC1=CC(=CC(B(O)O)=C1)OC)(F)F

Computed Properties

  • Exact Mass: 236.04700
  • Monoisotopic Mass: 236.0467734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92000
  • LogP: 0.27360

(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid Security Information

  • HazardClass：IRRITANT

(3-Methoxy-5-(trifluoromethoxy)phenyl)boronic acid Pricemore >>

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